Cas no 325695-44-1 (N2,N7-bis(2-iodophenyl)-9-(2-phenylhydrazin-1-ylidene)-9H-fluorene-2,7-disulfonamide)

• Product Name: N2,N7-bis(2-iodophenyl)-9-(2-phenylhydrazin-1-ylidene)-9H-fluorene-2,7-disulfonamide
• CAS No: 325695-44-1
• MF: C₃₁H₂₂I₂N₄O₄S₂
• MW: 832.469728946686
• CID: 6353939
• PubChem ID: 21234907
• Update Time: 2025-10-16

N2,N7-bis(2-iodophenyl)-9-(2-phenylhydrazin-1-ylidene)-9H-fluorene-2,7-disulfonamide Chemical and Physical Properties

Names and Identifiers

• N2,N7-bis(2-iodophenyl)-9-(2-phenylhydrazin-1-ylidene)-9H-fluorene-2,7-disulfonamide
• F1345-0373
• 2-N,7-N-bis(2-iodophenyl)-9-(phenylhydrazinylidene)fluorene-2,7-disulfonamide
• N2,N7-Bis(2-iodophenyl)-9-(2-phenylhydrazineylidene)-9H-fluorene-2,7-disulfonamide
• N2,N7-bis(2-iodophenyl)-9-(2-phenylhydrazono)-9H-fluorene-2,7-disulfonamide
• C31H22I2N4O4S2
• AKOS002314897
• 325695-44-1

• Inchi： 1S/C31H22I2N4O4S2/c32-27-10-4-6-12-29(27)36-42(38,39)21-14-16-23-24-17-15-22(43(40,41)37-30-13-7-5-11-28(30)33)19-26(24)31(25(23)18-21)35-34-20-8-2-1-3-9-20/h1-19,34,36-37H
• InChI Key： FHGWOTGEWDJLAH-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1NS(C1=CC=C2C(=C1)/C(/C1C=C(C=CC2=1)S(NC1C=CC=CC=1I)(=O)=O)=N\NC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 831.91719g/mol
• Monoisotopic Mass: 831.91719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 43
• Rotatable Bond Count: 8
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 134Ų

Additional information on N2,N7-bis(2-iodophenyl)-9-(2-phenylhydrazin-1-ylidene)-9H-fluorene-2,7-disulfonamide

N2,N7-bis(2-iodophenyl)-9-(2-phenylhydrazin-1-ylidene)-9H-fluorene-2,7-disulfonamide: A Comprehensive Overview

The compound with CAS No 325695-44-1, known as N2,N7-bis(2-iodophenyl)-9-(2-phenylhydrazin-1-ylidene)-9H-fluorene-2,7-disulfonamide, is a highly specialized organic molecule that has garnered significant attention in the fields of materials science and pharmaceutical research. This compound is characterized by its complex structure, which includes a fluorene backbone substituted with sulfonamide groups and iodophenyl moieties. The presence of these functional groups imparts unique electronic and optical properties to the molecule, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials for optoelectronic devices. Researchers have demonstrated that the fluorene-based structure of this compound exhibits excellent photoluminescence properties, which can be further enhanced by the substitution patterns of the sulfonamide and iodophenyl groups. These findings suggest that the compound could be utilized in next-generation light-emitting diodes (LEDs) and organic photovoltaic (OPV) devices.

In addition to its optoelectronic applications, this compound has also shown promise in the field of drug delivery systems. The sulfonamide groups present in its structure are known to exhibit biocompatibility and can potentially serve as carriers for therapeutic agents. Recent experiments have indicated that the compound can encapsulate small-molecule drugs and release them in a controlled manner, making it a viable option for targeted drug delivery.

The synthesis of N2,N7-bis(2-iodophenyl)-9-(2-phenylhydrazin-1-ylidene)-9H-fluorene-2,7-disulfonamide involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the fluorene backbone, followed by substitution reactions to introduce the sulfonamide and iodophenyl groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the reliability of the compound for downstream applications.

One of the most exciting developments related to this compound is its role in bioimaging applications. The iodophenyl moieties within its structure are known to exhibit high contrast under certain imaging techniques, making them ideal for tracking biological processes at the molecular level. Preliminary studies have shown that this compound can be used as a contrast agent in magnetic resonance imaging (MRI), offering new possibilities for early disease detection.

Furthermore, this compound has been investigated for its potential in catalysis. The fluorene-based structure provides a rigid framework that can stabilize transition metal catalysts, enhancing their activity and selectivity. Recent research has demonstrated that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, opening up new avenues for green chemistry and sustainable synthesis methods.

In conclusion, N2,N7-bis(2-iodophenyl)-9-(2-phenylhydrazin-1-ylidene)-9H-fluorene-2,7-disulfonamide (CAS No 325695-44-1) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for advancements in optoelectronics, drug delivery systems, bioimaging, and catalysis. As researchers continue to explore its properties and optimize its synthesis, this compound is poised to play a significant role in shaping future technologies.